1-(3-chlorobenzyl)-N-(5-nitrothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-N-(5-nitro-1,3-thiazol-2-yl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C16H11ClN4O4S/c17-12-3-1-2-10(6-12)8-20-9-11(4-5-13(20)22)15(23)19-16-18-7-14(26-16)21(24)25/h1-7,9H,8H2,(H,18,19,23)
• InChI Key: DOSAICSJZQKERQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CN2C=C(C=CC2=O)C(=O)NC3=NC=C(S3)[N+](=O)[O-]
• Molecular Formula: C16H11ClN4O4S
• Molecular Weight: 390.8 g/mol

Description

1-(3-chlorobenzyl)-N-(5-nitrothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H11ClN4O4S and its molecular weight is 390.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Activity

A study by Tumosienė et al. (2019) explored the synthesis of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives, demonstrating potent antioxidant activities. Although not the exact compound, the research indicates the potential of chloro- and nitro-substituted compounds in developing antioxidants, possibly suggesting a similar research application for the compound (Tumosienė et al., 2019).

Antimicrobial and Synthetic Applications

Another study conducted by Abdel-rahman et al. (2002) on the synthesis and antimicrobial activity of new pyridothienopyrimidines and pyridothienotriazines, highlights the antimicrobial potential of compounds with structural similarities. This suggests the compound may also have applications in the development of new antimicrobial agents, given its related chemical structure (Abdel-rahman et al., 2002).

Catalytic Synthesis Applications

Research by Bacchi et al. (2005) on heterocyclic derivatives synthesized via palladium-catalyzed oxidative cyclization-alkoxycarbonylation offers insight into the synthetic applications of complex heterocyclic compounds. The methodologies discussed could be relevant for synthesizing or modifying compounds like "1-(3-chlorobenzyl)-N-(5-nitrothiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide" for various scientific purposes (Bacchi et al., 2005).

Antitubercular Activity Research

Iman et al. (2015) investigated the antitubercular activity of 1, 4-dihydropyridine derivatives, showing significant activity against mycobacterium tuberculosis. This indicates that dihydropyridine compounds, including those with chloro- and nitro-substituents, could be researched further for their potential in treating tuberculosis (Iman et al., 2015).